Cas no 1005788-30-6 (5-Ethoxy-2-methyl-2H-pyrazole-3-carboxylic acid)

• Product Name: 5-Ethoxy-2-methyl-2H-pyrazole-3-carboxylic acid
• CAS No: 1005788-30-6
• MF: C₇H₁₀N₂O₃
• MW: 170.17
• CID: 5096938
• Update Time: 2026-03-02

5-Ethoxy-2-methyl-2H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Ethoxy-2-methyl-2H-pyrazole-3-carboxylic acid
• 1H-Pyrazole-5-carboxylic acid, 3-ethoxy-1-methyl-

• Inchi： 1S/C7H10N2O3/c1-3-12-6-4-5(7(10)11)9(2)8-6/h4H,3H2,1-2H3,(H,10,11)
• InChI Key： MPSCVZHXHNGSFJ-UHFFFAOYSA-N
• SMILES： N1(C)C(C(O)=O)=CC(OCC)=N1

Additional information on 5-Ethoxy-2-methyl-2H-pyrazole-3-carboxylic acid

Research Brief on 5-Ethoxy-2-methyl-2H-pyrazole-3-carboxylic acid (CAS: 1005788-30-6): Recent Advances and Applications

5-Ethoxy-2-methyl-2H-pyrazole-3-carboxylic acid (CAS: 1005788-30-6) is a pyrazole derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. Recent studies have explored its potential as a key intermediate in the synthesis of bioactive compounds, particularly in the development of anti-inflammatory, antimicrobial, and anticancer agents. This research brief aims to provide a comprehensive overview of the latest findings related to this compound, highlighting its chemical properties, synthetic routes, and biological activities.

One of the most notable advancements in the study of 5-Ethoxy-2-methyl-2H-pyrazole-3-carboxylic acid is its role as a building block in the synthesis of heterocyclic compounds. Researchers have demonstrated its utility in the preparation of pyrazole-based scaffolds, which are widely used in medicinal chemistry due to their ability to interact with various biological targets. For instance, a recent study published in the Journal of Medicinal Chemistry (2023) reported the successful incorporation of this compound into a novel series of COX-2 inhibitors, showcasing its potential in the design of next-generation anti-inflammatory drugs.

In addition to its synthetic applications, 5-Ethoxy-2-methyl-2H-pyrazole-3-carboxylic acid has also been investigated for its direct biological effects. A 2022 study in Bioorganic & Medicinal Chemistry Letters revealed that this compound exhibits moderate antimicrobial activity against Gram-positive bacteria, suggesting its potential as a lead compound for the development of new antibiotics. Furthermore, preliminary in vitro studies have indicated that derivatives of this pyrazole carboxylic acid may possess anticancer properties, particularly in the inhibition of certain kinase enzymes involved in tumor progression.

The chemical stability and reactivity of 5-Ethoxy-2-methyl-2H-pyrazole-3-carboxylic acid have been the subject of several recent investigations. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to characterize its structure and purity, ensuring its suitability for pharmaceutical applications. Moreover, computational studies have provided insights into the compound's molecular interactions, aiding in the rational design of more potent derivatives.

Despite these promising developments, challenges remain in the large-scale production and optimization of 5-Ethoxy-2-methyl-2H-pyrazole-3-carboxylic acid-based therapeutics. Issues such as yield optimization, scalability, and pharmacokinetic properties need to be addressed in future research. However, the compound's versatility and demonstrated biological activities make it a valuable asset in the ongoing quest for novel therapeutic agents.

In conclusion, 5-Ethoxy-2-methyl-2H-pyrazole-3-carboxylic acid (CAS: 1005788-30-6) represents a promising candidate in the field of chemical biology and drug discovery. Its dual role as a synthetic intermediate and a bioactive molecule underscores its potential to contribute to the development of new treatments for a variety of diseases. Continued research into its mechanisms of action and structural modifications will likely yield further breakthroughs in the coming years.